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Compound of Interest

Compound Name: 4-Chloro-1H-inden-2(3H)-one

Cat. No.: B1357610

Technical Guide: 4-Chloro-1H-inden-2(3H)-one

This technical guide provides a concise overview of the molecular properties of 4-Chloro-1H-
inden-2(3H)-one, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

4-Chloro-1H-inden-2(3H)-one is a chlorinated derivative of the indanone scaffold. The
fundamental molecular characteristics of this compound are summarized below.

Property Value Source
Chemical Formula CoH-CIO [1][2]
Molecular Weight 166.604 g/mol [1112]
CAS Number 74124-90-6 [1]
Synonyms 4-chloro-1,3-dihydroinden-2- o

one

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the specific synthesis or biological
application of 4-Chloro-1H-inden-2(3H)-one are not extensively available in the public
literature based on the conducted search. However, the synthesis of structurally related
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indanone derivatives often involves the cyclization of substituted phenylpropanoic acids. For
instance, the synthesis of 4-chloro-1-indanone has been achieved through the cyclization of 3-
(2-chlorophenyl)propionic acid.[3] This general approach could potentially be adapted for the
synthesis of the 2-oxo isomer, although specific reaction conditions, catalysts, and purification
methods would require empirical determination and optimization.

Further research into private chemical libraries and patented literature may provide more
specific synthetic routes.

Logical Workflow for Compound Characterization

The following diagram illustrates a generalized workflow for the characterization of a chemical
compound like 4-Chloro-1H-inden-2(3H)-one, from initial synthesis to final analysis.
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Caption: A generalized workflow for the synthesis, purification, and characterization of a
chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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